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Compound of Interest

Compound Name: Butyl levulinate

Cat. No.: B1584551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl levulinate (CAS No. 2052-15-5), the ester of levulinic acid and n-butanol, is a versatile

bio-based compound gaining significant attention across various industries.[1] With the

chemical formula C9H16O3, this clear, colorless to pale yellow liquid is characterized by a mild,

fruity odor.[2][3][4] Its derivation from renewable resources like cellulose positions it as a

sustainable alternative to petroleum-based chemicals.[2][5] Butyl levulinate's utility spans

applications as a green solvent, a plasticizer in coatings and resins, a flavoring agent, and a

potential biofuel additive due to its favorable combustion characteristics.[2][3][5] Its low toxicity

and biodegradability further enhance its appeal in formulations within the pharmaceutical,

cosmetic, and food industries.[2][3] This guide provides a comprehensive overview of the core

physicochemical properties of butyl levulinate, complete with experimental methodologies, to

support its application in research and development.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of butyl levulinate,

compiled from various sources.
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Property Value Conditions

Molecular Formula C9H16O3

Molecular Weight 172.22 g/mol [6][7][8]

Appearance
Clear, colorless to pale yellow

liquid
Room Temperature[2][3]

Odor
Mild, sweet, slightly fruity,

caramellic
[2][4][9]

Boiling Point 237.5 - 238.0 °C @ 760 mm Hg[9][10]

106 - 108 °C @ 5.5 mm Hg[2][4][6][10]

135 - 137 °C @ 15 Torr[11]

Melting Point < -60°C [5]

Density 0.974 g/mL @ 25 °C[2][4][11]

0.974 g/mL @ 20 °C[5]

Refractive Index 1.427 n20/D[2][4]

1.423 - 1.433 @ 20.00 °C[6][10]

Flash Point 91 - 110 °C (195.8 - 230 °F) Closed Cup[5][12][13]

92.22 °C (198.00 °F) Tag Closed Cup (TCC)[9][10]

Vapor Pressure 5 Pa (0.038 mmHg) @ 25 °C[2][4][9]

Solubility

Slightly soluble in water.

Soluble in alcohol, oil, ether,

and chloroform.

[4][6][9][10]

LogP (o/w) 1.27 - 1.457 [9][10][14]

Surface Tension 31.37 mN/m @ 293.15 K[4][15]

Experimental Protocols
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The determination of the physicochemical properties of butyl levulinate relies on standardized

experimental methods, such as those published by ASTM International. These protocols

ensure accuracy and reproducibility of results. Below are detailed methodologies for key

experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like butyl levulinate, which can be purified by distillation, this is a

critical parameter.

Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer with appropriate

range and precision, and a heating mantle. For vacuum distillation, a vacuum pump and a

manometer are required.

Procedure (ASTM D1078):

A measured volume of the sample is placed in the distillation flask along with boiling chips

to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor that is in equilibrium with the boiling liquid.

The sample is heated, and the temperature is recorded when the first drop of condensate

falls from the condenser. This is the initial boiling point.

Heating is continued, and the temperature is monitored as the distillation proceeds. The

boiling range is the temperature range from the initial boiling point until the last of the liquid

evaporates.

For reduced pressure boiling points, the system is connected to a vacuum pump, and the

pressure is stabilized and measured with a manometer before heating begins.

Measurement of Density
Density is the mass per unit volume of a substance and is a fundamental physical property.
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Apparatus: A pycnometer (a glass flask with a precise volume), a high-precision analytical

balance, and a constant-temperature bath.

Procedure (ASTM D1480):

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately

determined.

The pycnometer is filled with the sample liquid (butyl levulinate), taking care to avoid air

bubbles.

The filled pycnometer is placed in a constant-temperature bath until it reaches thermal

equilibrium (e.g., 20 °C or 25 °C).

The volume is adjusted precisely to the pycnometer's calibration mark, and the exterior is

carefully dried.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is often used for

identification and purity assessment.

Apparatus: A refractometer (e.g., an Abbe refractometer), a light source (typically a sodium

lamp for the D-line), and a constant-temperature water circulator.

Procedure (ASTM D1218):

The refractometer is calibrated using a standard of known refractive index.

The prisms of the refractometer are cleaned and a few drops of the sample are applied.
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The prisms are closed and the system is allowed to reach thermal equilibrium at the

specified temperature (e.g., 20 °C).

The light source is positioned, and the refractometer is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Measurement of Flash Point
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near its surface. It is a critical measure of fire hazard.

Apparatus: A closed-cup flash point tester, such as a Tag Closed-Cup or Pensky-Martens

apparatus.

Procedure (ASTM D56 - Tag Closed-Cup):

The sample cup is filled with butyl levulinate to the specified level.

The lid is secured, and the apparatus is heated at a slow, constant rate.

At specified temperature intervals, a test flame is introduced into the vapor space of the

cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a brief flash.

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For butyl levulinate, its solubility in water and organic solvents is a key characteristic for its

application as a solvent.

Apparatus: Vials or flasks, a magnetic stirrer or shaker, an analytical balance, and an

analytical instrument for quantification (e.g., gas chromatograph or UV-Vis

spectrophotometer).
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Procedure (Qualitative):

A small amount of butyl levulinate is added to a test tube containing the solvent of

interest (e.g., water, ethanol).

The mixture is agitated and observed for the formation of a single, clear phase (soluble) or

the persistence of two distinct layers or cloudiness (insoluble/slightly soluble).

Procedure (Quantitative - Shake-Flask Method, OECD 105):

An excess amount of butyl levulinate is added to a known volume of the solvent (e.g.,

water) in a flask.

The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

The mixture is then allowed to stand undisturbed for a sufficient time for phase separation.

A sample of the solvent phase is carefully removed, ensuring no undissolved solute is

included (centrifugation or filtration may be necessary).

The concentration of butyl levulinate in the solvent is determined using an appropriate

analytical technique. This concentration represents the solubility at that temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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